1-(2-chlorophenyl)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)methanesulfonamide

• IUPAC Name: 1-(2-chlorophenyl)-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]methanesulfonamide
• InChI: InChI=1S/C18H22ClN3O2S/c19-17-6-2-1-5-16(17)14-25(23,24)21-13-15-8-11-22(12-9-15)18-7-3-4-10-20-18/h1-7,10,15,21H,8-9,11-14H2
• InChI Key: QFGPNIFBDDSKEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)CC2=CC=CC=C2Cl)C3=CC=CC=N3
• Molecular Formula: C18H22ClN3O2S
• Molecular Weight: 379.9 g/mol

Description

1-(2-chlorophenyl)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)methanesulfonamide is a chemical compound that belongs to the class of sulfonamide drugs. It is also known as TAK-659, which is its generic name. This compound has been the subject of extensive scientific research due to its potential therapeutic applications.

Scientific Research Applications

Chlorinated Compounds in Environmental Health

Occupational Exposure to Chlorinated Solvents

Chlorinated aliphatic solvents, including methanes, have been studied for their health effects due to occupational exposure. These compounds have been associated with toxicity to the central nervous system, reproductive system, liver, kidneys, and potential carcinogenicity. The studies emphasize the need for definitive prospective biomarker studies to understand the pathway from exposure to health effects more clearly (Ruder, 2006).

Methanogenesis and Methane Conversion

Methane as a Resource

Research into methanotrophic bacteria, which can use methane as their sole carbon source, highlights the potential biotechnological applications of these bacteria. They can produce valuable products like single-cell protein, biopolymers, and lipids from methane, demonstrating the versatility of methane as a resource and its potential in sequestering greenhouse gases (Strong et al., 2015).

Biocatalytic Conversion of One-Carbon Compounds

The review of biological machines that oxidize, reduce, and interconvert one-carbon compounds, including methane, underscores the importance of these processes in the global carbon cycle. The paper discusses enzymes and cofactors involved in anaerobic one-carbon metabolism, highlighting the potential for biotechnological applications (Ragsdale, 2002).

Environmental and Chemical Transformations

Inhibition of Soil Methane Oxidation by Fertilizers

The interaction between fertilizers and methanotrophic bacteria in soil, affecting methane oxidation, provides insight into the complex interplay between chemical compounds and environmental processes. This research has implications for understanding how various compounds might interact with microbial communities and influence greenhouse gas emissions (Mishra et al., 2018).